Photostability: TOTO-3 vs. TO-PRO-3
In a controlled head-to-head comparison using Kr/Ar-laser confocal microscopy (647 nm excitation, 3.8 μs irradiation per point per scan), TOTO-3 exhibited markedly superior photostability compared to its monomeric analogue TO-PRO-3 [1]. The bleaching speed of TOTO-3 was rated ± (minimal fluorescence loss under repeated scanning), whereas TO-PRO-3 was rated +++ (rapid fluorescence fading), requiring extremely rapid observation and precluding quantitative time-resolved or z-stack imaging [1]. This difference was also visually confirmed in the study's Figure 2D, which demonstrated that TOTO-3's fluorescence stability was better than that of all other dyes tested, including SYBR Green I (+++), YO-PRO-1 (+), and TO-PRO-3 (+++) [1].
TO-PRO-3: +++ (rapid fading)
| Evidence Dimension | Photostability (bleaching speed under 647 nm Kr/Ar-laser confocal scanning, scored on a qualitative scale from − to +++) |
|---|---|
| Target Compound Data | TOTO-3 iodide (2 μM): bleaching speed = ± (minimal bleaching; rated best among five dyes tested) |
| Comparator Or Baseline | TO-PRO-3 iodide (1 μM): bleaching speed = +++ (rapid fading). SYBR Green I: bleaching speed = +++. YO-PRO-1 iodide: bleaching speed = +. Propidium iodide: bleaching speed = ±. |
| Quantified Difference | TOTO-3 photostability is rated two qualitative categories superior to TO-PRO-3 (minimal vs. rapid bleaching). TOTO-3 was the most photostable dye tested alongside propidium iodide. |
| Conditions | Rat jejunum frozen sections (5 μm), ethanol-fixed, stained 15 min, mounted in anti-bleaching medium; Bio-Rad MRC-1024 laser confocal system with 15 mW Kr/Ar laser, 647 nm excitation, 680DF32 emission filter; fluorescence intensity recorded on 256-grade scale over successive 1 s scanning rounds, 3.8 μs irradiation per point per scan. |
Why This Matters
For confocal z-stack acquisition, 3D reconstruction, and any quantitative repeated-imaging protocol, TOTO-3's resistance to photobleaching directly determines data quality and experimental feasibility, making TO-PRO-3 an unsuitable substitute despite its identical spectral window.
- [1] Suzuki T, Fujikura K, Higashiyama T, Takata K. DNA staining for fluorescence and laser confocal microscopy. J Histochem Cytochem. 1997;45(1):49-53. doi:10.1177/002215549704500107. View Source
